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Compound of Interest |

Compound Name: TYM-3-98
Cat. No.: B15575175
Get Quote
\ J

Disclaimer: TYM-3-98 is a potent, selective PI3Kd inhibitor intended for research use only.[1][2]
[3] This document provides essential safety and logistical guidance based on the known
properties of TYM-3-98 as a potent pharmaceutical compound. A comprehensive, compound-
specific risk assessment must be conducted before any handling occurs.

TYM-3-98 is a selective inhibitor of PI3K& with an IC50 of 7.1 nM.[1][3] It has demonstrated the
ability to block the PI3K&/AKT signaling pathway and induce apoptosis in B-cell ymphomas.[1]
[2][3][4] While it has shown promising antitumor efficacy in preclinical models without significant
toxicity, all potent compounds of this nature must be handled with extreme care to prevent
personnel exposure.[2][5]

Hazard Identification and Risk Assessment

e Primary Hazard: Potent solid (powder) compound. The primary route of exposure is
inhalation of airborne dust. Dermal contact and ingestion are also potential routes.

o Health Risks: As a selective PI3Kd inhibitor, inadvertent exposure could lead to unintended
biological effects.[4] The full toxicological profile in humans is unknown. Assume the
compound is hazardous.
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o Storage: Store as a powder at -20°C for up to 3 years and in solvent at -80°C for up to 1
year.[1]

Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical and depends on the specific task and the
engineering controls in place. Double gloving and disposable garments are standard practice.

[6]
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Task

Primary Engineering Control ~ Minimum Required PPE

Storage & Transport

Closed, labeled, sealed Nitrile Gloves, Safety Glasses,

containers. Lab Coat.

Weighing (Powder)

Respiratory: Powered Air-
Purifying Respirator (PAPR) if
not in a glovebox.[6][7] Hand:
Ventilated Balance Enclosure Double Nitrile Gloves.[6] Body:
(VBE) or Glovebox. Disposable Coveralls (e.g.,
Tyvek).[6][8] Eye: Chemical
Splash Goggles.[9] Foot:
Disposable Shoe Covers.[6][9]

Solution Preparation

Respiratory: Reusable half/full-

face respirator with P100/FFP3

filters (if not in glovebox).[6]

Hand: Double Nitrile Gloves.[6]
Chemical Fume Hood or ]

Body: Disposable Coveralls or

dedicated Lab Coat.[6] Eye:

Chemical Splash Goggles.[9]

Glovebox.

Foot: Disposable Shoe

Covers.[6]

Cell Culture/In vivo Dosing

Hand: Double Nitrile Gloves.[6]
Biosafety Cabinet (BSC) or Body: Disposable Gown or
Chemical Fume Hood. dedicated Lab Coat. Eye:

Safety Glasses.

Waste Disposal

PPE as required for the
N/A _
generating task.

Experimental Protocols: Handling and Preparation

3.1 Weighing the Compound (Solid Form)

e Preparation: Don all required PPE for handling potent powders (See Table above). Ensure

the Ventilated Balance Enclosure (VBE) or glovebox is certified and functioning correctly.
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o Staging: Place all necessary equipment (weigh boat, spatulas, vials) inside the enclosure
before introducing the compound.

e Handling: Carefully unseal the container inside the enclosure. Use a dedicated spatula to
transfer the desired amount of TYM-3-98 powder to a tared weigh boat.

» Sealing: Immediately and securely seal the primary compound container.

¢ Cleanup: Using a dampened wipe (with 70% ethanol or a validated cleaning agent),
decontaminate the spatula and the weighing area within the enclosure. Dispose of the wipe
as hazardous waste.

» Transfer: Securely cap the vial containing the weighed powder before removing it from the
enclosure for the next step.

3.2 Preparation of Stock Solutions

TYM-3-98 is soluble in DMSO at 100 mg/mL (168.9 mM).[1] It is insoluble in water and ethanol.
[1]

Preparation: Conduct this procedure in a certified chemical fume hood. Don appropriate PPE
for solution handling.

e Reconstitution: Uncap the vial containing the weighed TYM-3-98. Slowly add the required
volume of fresh DMSO to the solid to minimize splashing.[1]

e Mixing: Cap the vial and mix thoroughly (e.g., by vortexing) until all solid is dissolved.

 Aliquoting: Aliquot the stock solution into smaller, clearly labeled vials to avoid repeated
freeze-thaw cycles.[1]

Storage: Store stock solutions at -80°C for long-term stability (up to 1 year).[1]

Disposal Plan

All materials contaminated with TYM-3-98 must be treated as hazardous chemical waste.
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e Solid Waste: This includes used gloves, coveralls, shoe covers, weigh boats, and
contaminated wipes.[6] Collect in a dedicated, sealed, and clearly labeled hazardous waste
container.

e Liquid Waste: Unused solutions and contaminated solvents should be collected in a
separate, sealed, and labeled hazardous liquid waste container. Do not pour down the drain.

o Sharps: Needles and syringes used for dosing must be disposed of in a designated sharps
container for chemical waste.

o Decontamination: All work surfaces and equipment must be decontaminated after use with a
validated cleaning agent or a solution like 5% sodium bisulphite and 5% sodium bicarbonate.
[10]

Workflow and Safety Decision Making

The following diagram outlines the critical decision points for ensuring safe handling of TYM-3-
98.
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Caption: Decision workflow for safe handling of potent compounds like TYM-3-98.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b15575175?utm_src=pdf-custom-synthesis#bc-rfq
https://www.selleckchem.com/products/tym-3-98.html
https://www.medchemexpress.com/tym-3-98.html
https://probechem.com/products_TYM-3-98.html
https://pubmed.ncbi.nlm.nih.gov/38670450/
https://pubmed.ncbi.nlm.nih.gov/38670450/
https://pubmed.ncbi.nlm.nih.gov/38956060/
https://pubmed.ncbi.nlm.nih.gov/38956060/
https://pubmed.ncbi.nlm.nih.gov/38956060/
https://www.benchchem.com/pdf/Essential_Safety_and_Handling_Guide_for_Potent_Pharmaceutical_Compounds_PPCs.pdf
https://www.aiha.org/public-resources/aiha-academic-portal/resources-for-academics/potent-pharmaceutical-compound-containment-case-study
https://www.dupont.co.uk/knowledge/dupont-e-guide-explains-how-to-protect-workers-from-the-risk-of-highly-potent-pharmaceutical-ingredients.html
https://www.dupont.co.uk/knowledge/dupont-e-guide-explains-how-to-protect-workers-from-the-risk-of-highly-potent-pharmaceutical-ingredients.html
https://www.provista.com/blog/blog-listing/8-types-of-ppe-to-wear-when-compounding-hazardous-drugs
https://sds.chemtel.net/docs/Fuchs%20Lubricants%20Co-0002505/Thor%20Specialities%20UK%20Limited_ACTICIDE%20SPX_Unknown_03-03-2017_English.pdf
https://www.benchchem.com/product/b15575175/docs#essential-safety-and-handling-protocol-for-tym-3-98
https://www.benchchem.com/product/b15575175/docs#essential-safety-and-handling-protocol-for-tym-3-98
https://www.benchchem.com/product/b15575175/docs#essential-safety-and-handling-protocol-for-tym-3-98
https://www.benchchem.com/product/b15575175/docs#essential-safety-and-handling-protocol-for-tym-3-98
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15575175?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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